Cas no 1251624-77-7 (N-(3-fluorophenyl)-2-(6-methylpyrimidin-4-yl)sulfanylacetamide)

• Product Name: N-(3-fluorophenyl)-2-(6-methylpyrimidin-4-yl)sulfanylacetamide
• CAS No: 1251624-77-7
• MF: C₁₃H₁₂FN₃OS
• MW: 277.317284584045
• CID: 6113935
• PubChem ID: 49670350
• Update Time: 2025-07-02

N-(3-fluorophenyl)-2-(6-methylpyrimidin-4-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-2-(6-methylpyrimidin-4-yl)sulfanylacetamide
• N-(3-fluorophenyl)-2-((6-methylpyrimidin-4-yl)thio)acetamide
• AKOS024518507
• SR-01000924749-1
• N-(3-fluorophenyl)-2-[(6-methylpyrimidin-4-yl)sulfanyl]acetamide
• 1251624-77-7
• SR-01000924749
• F5787-1511

• Inchi： 1S/C13H12FN3OS/c1-9-5-13(16-8-15-9)19-7-12(18)17-11-4-2-3-10(14)6-11/h2-6,8H,7H2,1H3,(H,17,18)
• InChI Key： HMDJZFUCLRAVGB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(F)=C1)(=O)CSC1=CC(C)=NC=N1

Computed Properties

• Exact Mass: 277.06851135g/mol
• Monoisotopic Mass: 277.06851135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 80.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-fluorophenyl)-2-(6-methylpyrimidin-4-yl)sulfanylacetamide

Introduction to N-(3-fluorophenyl)-2-(6-methylpyrimidin-4-yl)sulfanylacetamide (CAS No. 1251624-77-7)

N-(3-fluorophenyl)-2-(6-methylpyrimidin-4-yl)sulfanylacetamide (CAS No. 1251624-77-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, holds promise in various therapeutic applications, particularly in the domain of medicinal chemistry. The presence of both fluorine and sulfur atoms in its molecular structure imparts distinct reactivity and functionality, making it a valuable candidate for further exploration.

The compound's molecular framework consists of a 3-fluorophenyl group attached to an acetamide moiety, which is further linked to a 6-methylpyrimidin-4-yl sulfanyl group. This arrangement not only contributes to its complex chemical behavior but also opens up numerous possibilities for derivatization and functionalization. The fluorine atom, known for its electron-withdrawing properties, can influence the electronic distribution within the molecule, thereby affecting its interactions with biological targets. Similarly, the sulfur atom in the sulfanyl group can participate in various chemical reactions, including nucleophilic substitutions and metal coordination, which are crucial for drug design.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. N-(3-fluorophenyl)-2-(6-methylpyrimidin-4-yl)sulfanylacetamide has been identified as a potential lead compound in several preclinical studies due to its structural features that mimic known bioactive scaffolds. For instance, the pyrimidine ring is a common motif in many pharmacologically active agents, while the acetamide group is frequently found in drugs that require metabolic stability and solubility.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution protocols, have been employed to construct the desired molecular architecture efficiently. The introduction of fluorine and sulfur atoms into the molecule necessitates careful handling to prevent unwanted side reactions, underscoring the importance of meticulous synthetic planning.

Evaluation of N-(3-fluorophenyl)-2-(6-methylpyrimidin-4-yl)sulfanylacetamide's biological activity has revealed promising results in several in vitro assays. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors implicated in disease mechanisms. For example, preliminary data suggest that this compound may interfere with the activity of kinases, which are often dysregulated in cancer cells. Additionally, its interaction with other biological targets has been explored, indicating potential therapeutic benefits beyond oncology.

The pharmacokinetic properties of N-(3-fluorophenyl)-2-(6-methylpyrimidin-4-yl)sulfanylacetamide are also under investigation to assess its suitability for clinical translation. Factors such as bioavailability, metabolic stability, and toxicity profile are critical determinants of whether a lead compound can progress to human trials. Computational modeling and experimental techniques have been utilized to predict and verify these properties, providing valuable insights into the compound's behavior within biological systems.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The unique electronic properties of fluorine allow for fine-tuning of drug-like characteristics such as lipophilicity, binding affinity, and metabolic resistance. In N-(3-fluorophenyl)-2-(6-methylpyrimidin-4-yl)sulfanylacetamide, the fluorine atom is strategically positioned to interact with biological targets in a manner that enhances therapeutic efficacy while minimizing off-target effects. This strategic placement underscores the importance of structural optimization in drug discovery.

Sulfanyl groups are another key feature that contributes to the compound's versatility. These groups can participate in hydrogen bonding interactions with biological targets, thereby improving binding affinity. Moreover, sulfur-based moieties are often involved in redox processes within cells, which can be exploited for therapeutic purposes. The combination of these features makes N-(3-fluorophenyl)-2-(6-methylpyrimidin-4-yl)